Cas no 62939-86-0 (Cyclododecanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester)

• Product Name: Cyclododecanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester
• CAS No: 62939-86-0
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 428495
• PubChem ID: 71381742
• Update Time: 2025-04-19

Cyclododecanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester
• methyl 2-oxo-1-(3-oxobutyl)cyclododecane-1-carboxylate
• DTXSID60804167
• 62939-86-0

• Inchi： 1S/C18H30O4/c1-15(19)12-14-18(17(21)22-2)13-10-8-6-4-3-5-7-9-11-16(18)20/h3-14H2,1-2H3
• InChI Key： KFXOMWCAGHUISJ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1(C(=O)OC)CCC(C)=O

Computed Properties

• Exact Mass: 310.2145
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44